![molecular formula C16H16O3 B6239271 4-[2-(propan-2-yl)phenoxy]benzoic acid CAS No. 938271-18-2](/img/no-structure.png)
4-[2-(propan-2-yl)phenoxy]benzoic acid
Description
Safety and Hazards
The safety information for 4-[2-(propan-2-yl)phenoxy]benzoic acid includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER/doctor if you feel unwell), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), and P501 (Dispose of contents/container to an approved waste disposal plant) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[2-(propan-2-yl)phenoxy]benzoic acid involves the reaction of 2-isopropylphenol with phthalic anhydride to form 4-[2-(propan-2-yl)phenoxy]phthalic acid, which is then decarboxylated to yield the final product.", "Starting Materials": [ "2-isopropylphenol", "Phthalic anhydride", "Sulfuric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-isopropylphenol (1 equivalent) and phthalic anhydride (1.1 equivalents) in sulfuric acid and heat the mixture to 120°C for 4 hours.", "Step 2: Cool the reaction mixture and pour it into ice-cold water. The resulting solid is filtered and washed with water.", "Step 3: Dissolve the solid in sodium hydroxide solution and heat the mixture to 80°C for 2 hours.", "Step 4: Acidify the solution with hydrochloric acid and filter the resulting solid. Wash the solid with water and dry it.", "Step 5: Dissolve the solid in ethanol and heat the mixture to reflux for 2 hours.", "Step 6: Cool the mixture and filter the resulting solid. Wash the solid with ethanol and dry it to obtain 4-[2-(propan-2-yl)phenoxy]benzoic acid." ] } | |
CAS RN |
938271-18-2 |
Product Name |
4-[2-(propan-2-yl)phenoxy]benzoic acid |
Molecular Formula |
C16H16O3 |
Molecular Weight |
256.3 |
Purity |
95 |
Origin of Product |
United States |
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